Cas no 1781342-28-6 (2-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylacetic acid)

• Product Name: 2-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylacetic acid
• CAS No: 1781342-28-6
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• CID: 5698448
• PubChem ID: 105482751
• Update Time: 2025-11-07

2-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1781342-28-6
• EN300-1599457
• 2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid
• 2-[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]aceticacid
• CID 105482751
• 2-Thiazoleacetic acid, 5-methyl-4-(trifluoromethyl)-
• 2-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylacetic acid

• Inchi： 1S/C7H6F3NO2S/c1-3-6(7(8,9)10)11-4(14-3)2-5(12)13/h2H2,1H3,(H,12,13)
• InChI Key： NHVIXGAFTZXMLI-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=NC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 225.00713409g/mol
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±42.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles